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Compound of Interest

Compound Name: 2-Vinylaniline

Cat. No.: B1311222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Vinylaniline, also known as 2-aminostyrene, is an aromatic amine of significant interest in

organic synthesis. Its bifunctional nature, possessing both a reactive vinyl group and a

nucleophilic amino group, makes it a versatile building block for the synthesis of a variety of

heterocyclic compounds and polymers. This technical guide provides a comprehensive

overview of the known physical properties of 2-vinylaniline, presenting key data in a structured

format to support research and development activities.

Core Physical Properties
The physical characteristics of 2-vinylaniline are crucial for its handling, storage, and

application in synthetic chemistry. The following table summarizes the key quantitative physical

data available for this compound.
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Physical Property Value Source(s)

Molecular Formula C₈H₉N [1][2][3]

Molecular Weight 119.16 g/mol [1][2]

Appearance Colorless to light yellow liquid [4]

Boiling Point 219.5 °C at 760 mmHg [2][5][6]

~212.5 °C (rough estimate) [4]

Density 1.013 g/cm³ [5]

1.0181 g/cm³ [4][6]

Refractive Index 1.6124 [4][5]

pKa (Predicted) 3.86 ± 0.10 [4][5]

Flash Point 93.84 °C [5]

Storage Temperature 2-8°C, protect from light [4][5]

LogP 2.493 [5]

1.9118 [7]

Topological Polar Surface Area

(TPSA)
26.02 Å² [5][7]

Hydrogen Bond Donor Count 1 [5][7]

Hydrogen Bond Acceptor

Count
1 [5][7]

Rotatable Bond Count 1 [5][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-
vinylaniline are not extensively published in readily available literature. However, standard

methodologies for determining these properties for liquid organic compounds, particularly

anilines, are well-established.
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General Methodologies:

Boiling Point Determination: The boiling point of 2-vinylaniline can be determined using

standard distillation techniques under atmospheric or reduced pressure. A common

laboratory method involves heating the liquid in a distillation apparatus and recording the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure, indicated by a steady condensation and collection of the distillate.

Density Measurement: The density of liquid 2-vinylaniline can be measured using a

pycnometer or a digital density meter. The mass of a known volume of the substance is

determined at a specific temperature, and the density is calculated.

Refractive Index Measurement: A refractometer, such as an Abbé refractometer, is typically

used to measure the refractive index of liquid samples. A drop of the compound is placed on

the prism, and the instrument measures the extent to which light is bent as it passes through

the sample.

pKa Determination: The acid dissociation constant (pKa) of the anilinium ion can be

determined by potentiometric titration. A solution of 2-vinylaniline is titrated with a standard

acid, and the pH is measured as a function of the volume of acid added. The pKa

corresponds to the pH at the half-equivalence point. Computational methods are also

frequently used for prediction.[8]

Logical Relationships in Synthesis
While specific signaling pathways involving 2-vinylaniline are not documented, its utility in

chemical synthesis is well-established. A primary application is in the synthesis of quinolines.

The following diagram illustrates the logical workflow of this process.
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Logical Workflow: Synthesis of Quinolines from 2-Vinylaniline

2-Vinylaniline

Reaction (e.g., Skraup or Doebner-von Miller reaction)

Reagent (e.g., α,β-unsaturated carbonyl)

Cyclization & Dehydrogenation

Substituted Quinolines

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of quinolines using 2-vinylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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